Cas no 2411299-99-3 (2-chloro-N-{6-(dimethylamino)pyridin-3-ylmethyl}-N-methylacetamide)
2-chloro-N-{6-(dimethylamino)pyridin-3-ylmethyl}-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2411299-99-3
- 2-chloro-N-{[6-(dimethylamino)pyridin-3-yl]methyl}-N-methylacetamide
- EN300-26578356
- 2-chloro-N-{6-(dimethylamino)pyridin-3-ylmethyl}-N-methylacetamide
-
- Inchi: 1S/C11H16ClN3O/c1-14(2)10-5-4-9(7-13-10)8-15(3)11(16)6-12/h4-5,7H,6,8H2,1-3H3
- InChI Key: CHWNPVXLMHAWLI-UHFFFAOYSA-N
- SMILES: ClCC(N(C)CC1=CN=C(C=C1)N(C)C)=O
Computed Properties
- Exact Mass: 241.0981898g/mol
- Monoisotopic Mass: 241.0981898g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 36.4Ų
2-chloro-N-{6-(dimethylamino)pyridin-3-ylmethyl}-N-methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26578356-1g |
2-chloro-N-{[6-(dimethylamino)pyridin-3-yl]methyl}-N-methylacetamide |
2411299-99-3 | 1g |
$0.0 | 2023-09-14 | ||
| Enamine | EN300-26578356-1.0g |
2-chloro-N-{[6-(dimethylamino)pyridin-3-yl]methyl}-N-methylacetamide |
2411299-99-3 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
2-chloro-N-{6-(dimethylamino)pyridin-3-ylmethyl}-N-methylacetamide Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 2-chloro-N-{6-(dimethylamino)pyridin-3-ylmethyl}-N-methylacetamide
Introduction to Compound with CAS No. 2411299-99-3 and Product Name: 2-chloro-N-{6-(dimethylamino)pyridin-3-ylmethyl}-N-methylacetamide
The compound with the CAS number 2411299-99-3 and the product name 2-chloro-N-{6-(dimethylamino)pyridin-3-ylmethyl}-N-methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a chloro substituent and a dimethylamino group in the pyridine ring contributes to its distinctive chemical properties, making it a valuable candidate for further exploration.
In recent years, there has been a growing interest in the development of novel compounds that can serve as intermediates or lead molecules in the synthesis of therapeutic agents. The structure of 2-chloro-N-{6-(dimethylamino)pyridin-3-ylmethyl}-N-methylacetamide incorporates elements that are commonly found in bioactive molecules, particularly those targeting neurological and inflammatory disorders. The pyridine moiety, with its electron-deficient nature, is known to interact favorably with biological targets, enhancing the compound's pharmacological activity.
One of the most compelling aspects of this compound is its versatility in chemical modifications. The chloro group at the 2-position provides a reactive site for further functionalization, allowing chemists to explore various derivatives with tailored properties. Additionally, the dimethylamino group at the 6-position contributes to the compound's basicity, which can be leveraged in designing molecules that interact with acidic biological targets. These features make 2-chloro-N-{6-(dimethylamino)pyridin-3-ylmethyl}-N-methylacetamide a promising scaffold for medicinal chemists.
Recent studies have highlighted the importance of pyridine-based compounds in the treatment of various diseases. For instance, pyridine derivatives have shown promise in inhibiting enzymes involved in cancer metabolism and in modulating neurotransmitter receptors. The structural motif present in 2-chloro-N-{6-(dimethylamino)pyridin-3-ylmethyl}-N-methylacetamide aligns well with these findings, suggesting that it could be a valuable tool for developing new therapeutic strategies.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The chlorination step is particularly critical, as it determines the reactivity of the molecule in subsequent transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the dimethylamino group at the 6-position of the pyridine ring. These methods ensure high yield and purity, which are essential for pharmaceutical applications.
In terms of pharmacological activity, preliminary studies have indicated that 2-chloro-N-{6-(dimethylamino)pyridin-3-ylmethyl}-N-methylacetamide exhibits inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The dimethylamino group is particularly important for this activity, as it enhances binding affinity by forming hydrogen bonds with polar residues in biological targets. Further research is needed to fully elucidate its mechanism of action and to explore potential side effects.
The compound's potential extends beyond its use as an intermediate in drug synthesis. It can also serve as a building block for designing libraries of novel molecules through combinatorial chemistry approaches. By systematically varying substituents on different parts of the molecule, researchers can generate a diverse set of compounds for high-throughput screening. This strategy has been successfully employed in identifying lead candidates for various therapeutic areas.
From a computational chemistry perspective, 2-chloro-N-{6-(dimethylamino)pyridin-3-ylmethyl}-N-methylacetamide has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These simulations have provided insights into how different parts of the molecule interact with receptors at an atomic level. Such information is invaluable for optimizing drug design and improving efficacy while minimizing off-target effects.
The safety profile of this compound is another critical consideration during its development. Extensive toxicological studies are required to assess its potential hazards before it can be used in clinical settings. Preliminary data suggest that it exhibits low toxicity at moderate doses but may cause adverse effects at higher concentrations. Careful dosing regimens and monitoring protocols will be essential if this compound progresses to human trials.
In conclusion,2-chloro-N-{6-(dimethylamino)pyridin-3-ylmethyl}-N-methylacetamide represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features make it an attractive candidate for further research and development within both academic and industrial settings. As our understanding of biological systems continues to evolve,CAS No 2411299-99-3 may play an important role in shaping future treatments for neurological and inflammatory disorders.
2411299-99-3 (2-chloro-N-{6-(dimethylamino)pyridin-3-ylmethyl}-N-methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)